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Compound of Interest

Diethyl 2-chloropyrimidine-4,5-
Compound Name:
dicarboxylate

cat. No.: B1321583

For Researchers, Scientists, and Drug Development Professionals
Introduction

Diethyl 2-chloropyrimidine-4,5-dicarboxylate is a substituted pyrimidine derivative with
potential applications in medicinal chemistry and drug development. The pyrimidine scaffold is
a core structure in numerous biologically active compounds, and the presence of a chlorine
atom at the 2-position offers a reactive site for further chemical modifications, making it a
valuable intermediate for the synthesis of more complex molecules. This technical guide
provides a comprehensive overview of the known chemical properties, synthesis, and reactivity
of Diethyl 2-chloropyrimidine-4,5-dicarboxylate.

Core Chemical Properties

Currently, detailed experimental data for Diethyl 2-chloropyrimidine-4,5-dicarboxylate is not
widely available in published scientific literature. The information presented here is compiled
from commercially available data from chemical suppliers.
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Property Value Source

CAS Number 90794-84-6 Parchem[1], 2a biotech[2]
Molecular Formula C10H11CIN204

Molecular Weight 258.66 g/mol

Appearance White to off-white solid

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols for Diethyl 2-chloropyrimidine-4,5-dicarboxylate
are not readily found in the scientific literature. However, the synthesis of structurally related
chloropyrimidines typically involves the chlorination of the corresponding hydroxypyrimidine. A
plausible synthetic route could involve the following conceptual steps:

Starting Materials Reaction Product

(Diethyl 2—hydroxypyrimidine-4,5-dicarb0xylate) Chiorination ( Chlorinating Agent (e.g., POCls) )
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Conceptual Synthesis Pathway
Experimental Protocol (Hypothetical):

A detailed experimental protocol for the synthesis of Diethyl 2-chloropyrimidine-4,5-
dicarboxylate has not been published. A general procedure for the chlorination of a
hydroxypyrimidine would involve reacting the starting material, Diethyl 2-hydroxypyrimidine-4,5-
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dicarboxylate, with a chlorinating agent such as phosphorus oxychloride (POCIs), often in the
presence of a base like N,N-dimethylaniline, followed by purification.

Purification: Purification would likely involve quenching the reaction mixture with ice, followed
by extraction with an organic solvent. Further purification could be achieved by column
chromatography or recrystallization.

Reactivity and Potential Signaling Pathways

The reactivity of Diethyl 2-chloropyrimidine-4,5-dicarboxylate is predicted to be dominated
by the 2-chloro substituent. The pyrimidine ring is electron-deficient, which activates the
chlorine atom towards nucleophilic aromatic substitution (SNAr). This makes the compound a
versatile building block for introducing the pyrimidine-4,5-dicarboxylate moiety into various
molecular scaffolds.

SNAr Reaction

[Diethyl 2-chIoropyrimidine-4,5-dicarb0xylate]

I
| Substituted Pyrimidine Derivative
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General Reactivity via SNAr

Potential nucleophiles could include amines, alcohols, and thiols, leading to the formation of 2-
amino, 2-alkoxy, and 2-thioether pyrimidine derivatives, respectively. These derivatives could
be of interest in drug discovery as potential inhibitors of kinases or other enzymes where the
pyrimidine core can act as a hinge-binding motif.

Due to the lack of specific biological data, no signaling pathways involving Diethyl 2-
chloropyrimidine-4,5-dicarboxylate can be definitively described at this time.

Spectroscopic Data
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No specific spectroscopic data (*H NMR, 3C NMR, FT-IR, Mass Spectrometry) for Diethyl 2-
chloropyrimidine-4,5-dicarboxylate is available in the public domain. For research purposes,
it would be essential to synthesize and characterize this compound to obtain these data.

Safety and Handling

Based on safety data sheets for similar chlorinated heterocyclic compounds, Diethyl 2-
chloropyrimidine-4,5-dicarboxylate should be handled with care in a well-ventilated fume
hood. Personal protective equipment, including gloves, safety glasses, and a lab coat, should
be worn. It may be harmful if swallowed, inhaled, or absorbed through the skin.

Conclusion

Diethyl 2-chloropyrimidine-4,5-dicarboxylate is a chemical intermediate with significant
potential for use in the synthesis of novel compounds for drug discovery and development. The
reactive 2-chloro position allows for a variety of chemical transformations. However, a
significant gap exists in the publicly available scientific literature regarding its detailed
synthesis, characterization, and biological activity. Further research is required to fully elucidate
the chemical properties and potential applications of this compound. Researchers interested in
utilizing this compound are advised to perform their own synthesis and thorough
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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